Cas no 123931-36-2 ((7alphaH,10ξ)-form-10-Calamenenol)

(7alphaH,10ξ)-form-10-Calamenenol structure
123931-36-2 structure
Product Name:(7alphaH,10ξ)-form-10-Calamenenol
CAS No:123931-36-2
MF:C15H22O
MW:218.334584712982
CID:2066353
PubChem ID:10798883
Update Time:2025-04-21

(7alphaH,10ξ)-form-10-Calamenenol Chemical and Physical Properties

Names and Identifiers

    • (7alphaH,10ξ)-form-10-Calamenenol
    • 1-hydroxy-calamene
    • calamenen-10beta-ol
    • SCHEMBL3307741
    • Q67880125
    • trans-calamenen-10-ol
    • 123931-36-2
    • Inchi: 1S/C15H22O/c1-10(2)12-7-8-15(4,16)14-6-5-11(3)9-13(12)14/h5-6,9-10,12,16H,7-8H2,1-4H3
    • InChI Key: MTOMOICLIZNIAM-UHFFFAOYSA-N
    • SMILES: CC(C1C2C(=CC=C(C=2)C)C(O)(C)CC1)C

Computed Properties

  • Exact Mass: 218.167065321Da
  • Monoisotopic Mass: 218.167065321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų
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